Cas no 189099-05-6 (Methyl 4-bromo-4-fluoro-3-oxobutanoate)

• Product Name: Methyl 4-bromo-4-fluoro-3-oxobutanoate
• CAS No: 189099-05-6
• MF: C₅H₆BrFO₃
• MW: 213.001744747162
• CID: 2786222
• PubChem ID: 71348230
• Update Time: 2025-04-21

Methyl 4-bromo-4-fluoro-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• 189099-05-6
• DTXSID40774137
• Methyl 4-bromo-4-fluoro-3-oxobutanoate

• Inchi： 1S/C5H6BrFO3/c1-10-4(9)2-3(8)5(6)7/h5H,2H2,1H3
• InChI Key： QBHSWGKPLUAGPV-UHFFFAOYSA-N
• SMILES： BrC(C(CC(=O)OC)=O)F

Computed Properties

• Exact Mass: 211.94843Da
• Monoisotopic Mass: 211.94843Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.4Ų